![molecular formula C12H9NO2 B1587831 4-(Pyridin-3-yloxy)benzaldehyde CAS No. 87626-41-3](/img/structure/B1587831.png)
4-(Pyridin-3-yloxy)benzaldehyde
Overview
Description
“4-(Pyridin-3-yloxy)benzaldehyde” is a chemical compound with the CAS Number: 87626-41-3 . It has a molecular weight of 199.21 . The IUPAC name for this compound is 4-(3-pyridinyloxy)benzaldehyde .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C12H9NO2/c14-9-10-3-5-11(6-4-10)15-12-2-1-7-13-8-12/h1-9H . This code represents the molecular structure of the compound.Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, pyridine derivatives are known to undergo various chemical reactions. For instance, pyridin-3-ol reacts at the oxygen atom .Physical And Chemical Properties Analysis
“this compound” is a solid compound .Scientific Research Applications
Photophysical Properties and Charge Transfer
A study by Altinolcek et al. (2021) explored the photophysical properties and intramolecular charge transfer (ICT) characteristics of carbazole-based D-π-A molecules, including a comparison with closely related structures such as 4-(Pyridin-3-yloxy)benzaldehyde derivatives. This research underscores the compound's utility in tuning chemical structures to achieve targeted photophysical properties, particularly in light of its influence on ICT behavior and potential applications in materials science (Altinolcek et al., 2021).
Electrocatalytic Activity
Lu et al. (2014) investigated the electrocatalytic activity of a polymerized pyrrole derivative on a platinum electrode for benzyl alcohol oxidation. Their findings reveal the compound's significant electrocatalytic efficiency, offering insights into its applications in electrochemical processes and the development of catalytic materials (Lu et al., 2014).
Chemosensors for pH Discrimination
Dhawa et al. (2020) synthesized fluorescent chemosensors based on derivatives including this compound for pH monitoring. These compounds effectively discriminate between normal cells and cancer cells by exploiting pH differences, highlighting their potential in biomedical diagnostics and research (Dhawa et al., 2020).
Aerobic Alcohol Oxidation Catalysis
Steinhoff et al. (2004) described the use of a pyridine catalyst system for the selective aerobic oxidation of benzyl alcohol to benzaldehyde, detailing a mechanistic understanding that could inform the development of efficient catalytic processes for organic synthesis (Steinhoff et al., 2004).
Molecular Packing and Intermolecular Interactions
Percino et al. (2014) synthesized a novel compound from a condensation reaction involving this compound. The study focused on the compound's crystallization forms, molecular structures, and optical properties, providing valuable data for the design of materials with specific solid-state properties (Percino et al., 2014).
Safety and Hazards
properties
IUPAC Name |
4-pyridin-3-yloxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO2/c14-9-10-3-5-11(6-4-10)15-12-2-1-7-13-8-12/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNZCKMVWWJJZIL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)OC2=CC=C(C=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20405472 | |
Record name | 4-(Pyridin-3-yloxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20405472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
87626-41-3 | |
Record name | 4-(Pyridin-3-yloxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20405472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(Pyridin-3-yloxy)benzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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